Galactinol dihydrate
Galactinol dihydrate
Galactinol, an α-galactoside of inositol that has been isolated from sugar beets, serves as a galactosyl donor in the transglycosidase-catalyzed biosynthesis of the raffinose family. It is generated from myo-inositol and uridine diphosphate galactose in a galactosyltransferase-catalyzed reaction.
Brand Name:
Vulcanchem
CAS No.:
1217474-91-3
VCID:
VC0161177
InChI:
InChI=1S/C12H22O11.2H2O/c13-1-2-3(14)4(15)10(21)12(22-2)23-11-8(19)6(17)5(16)7(18)9(11)20;;/h2-21H,1H2;2*1H2/t2-,3+,4+,5?,6-,7+,8-,9-,10-,11?,12-;;/m1../s1
SMILES:
C(C1C(C(C(C(O1)OC2C(C(C(C(C2O)O)O)O)O)O)O)O)O.O.O
Molecular Formula:
C12H22O11 · 2H2O
Molecular Weight:
378.3
Galactinol dihydrate
CAS No.: 1217474-91-3
Cat. No.: VC0161177
Molecular Formula: C12H22O11 · 2H2O
Molecular Weight: 378.3
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Specification
| Description | Galactinol, an α-galactoside of inositol that has been isolated from sugar beets, serves as a galactosyl donor in the transglycosidase-catalyzed biosynthesis of the raffinose family. It is generated from myo-inositol and uridine diphosphate galactose in a galactosyltransferase-catalyzed reaction. |
|---|---|
| CAS No. | 1217474-91-3 |
| Molecular Formula | C12H22O11 · 2H2O |
| Molecular Weight | 378.3 |
| IUPAC Name | (1R,2S,4R,5R)-6-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclohexane-1,2,3,4,5-pentol;dihydrate |
| Standard InChI | InChI=1S/C12H22O11.2H2O/c13-1-2-3(14)4(15)10(21)12(22-2)23-11-8(19)6(17)5(16)7(18)9(11)20;;/h2-21H,1H2;2*1H2/t2-,3+,4+,5?,6-,7+,8-,9-,10-,11?,12-;;/m1../s1 |
| Standard InChI Key | HGCURVXTXVAIIR-ITYUJIADSA-N |
| SMILES | C(C1C(C(C(C(O1)OC2C(C(C(C(C2O)O)O)O)O)O)O)O)O.O.O |
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